Cas no 62845-05-0 (5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one)

• Product name: 5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one
• CAS No: 62845-05-0
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 2789134
• PubChem ID: 5408525

5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one
• Oprea1_675921
• AKOS002163859
• STK888294
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-
• SR-01000251772-1
• DTXCID50370765
• DTXSID20419918
• SR-01000251772
• F1190-0490
• Cambridge id 7117134
• 62845-05-0

• Inchi： InChI=1S/C17H14O5/c1-9-15(10-3-5-12(21-2)6-4-10)17(20)16-13(19)7-11(18)8-14(16)22-9/h3-8,18-19H,1-2H3
• InChI Key： PMZQAGVKVKZKQB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 298.08412354g/mol
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one

5,7-Dihydroxy-3-(4-Methoxyphenyl)-2-Methyl-4H-Chromen-4-One: A Comprehensive Overview

5,7-Dihydroxy-3-(4-Methoxyphenyl)-2-Methyl-4H-Chromen-4-One, also known by its CAS Registry Number CAS No 62845-05-0, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound belongs to the class of chromenones, which are oxygen-containing heterocyclic compounds with a chromane skeleton. Its unique structure, featuring a substituted benzene ring and hydroxyl groups, contributes to its diverse biological activities and potential applications in drug discovery.

The molecular structure of 5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one is characterized by a chromenone core with specific substituents. The presence of hydroxyl groups at positions 5 and 7, along with a methoxy-substituted phenyl group at position 3 and a methyl group at position 2, imparts unique physicochemical properties. Recent studies have highlighted the importance of these substituents in modulating the compound's bioavailability and pharmacokinetics. For instance, the methoxy group at position 3 enhances lipophilicity, which may improve absorption across biological membranes.

Research into the biological activities of CAS No 62845-05-0 has revealed its potential as an anti-inflammatory and antioxidant agent. In vitro experiments have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to scavenge free radicals suggests that it could play a role in mitigating oxidative stress-associated diseases. These findings are supported by recent studies published in reputable journals such as Natural Product Research and Bioorganic & Medicinal Chemistry Letters.

The synthesis of 5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one has been optimized through various methodologies. One prominent approach involves the condensation of aromatic aldehydes with ketones under acidic conditions, followed by oxidation to form the chromenone skeleton. Recent advancements in green chemistry have led to the development of eco-friendly synthesis routes, reducing the environmental footprint associated with traditional methods.

In terms of applications, this compound has shown promise in the development of functional foods and nutraceuticals. Its antioxidant properties make it a potential ingredient for products aimed at improving oxidative stress management. Additionally, ongoing clinical trials are investigating its efficacy as a complementary therapy for chronic inflammatory conditions such as arthritis and neurodegenerative diseases.

The structural elucidation and characterization of CAS No 62845-05-0 have been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have enabled researchers to confirm the compound's molecular formula (C16H16O5) and determine its exact structure. Such precise characterization is crucial for ensuring consistency in both research and industrial applications.

In conclusion, 5,7-dihydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one, or CAS No 62845-05-0, represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Its unique structure, coupled with emerging research findings on its biological activities, positions it as a promising candidate for further exploration in drug development and nutraceuticals.